Cas no 2248312-34-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{bicyclo[4.1.0]heptan-3-yl}acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{bicyclo[4.1.0]heptan-3-yl}acetate
• CAS No: 2248312-34-5
• MF: C₁₇H₁₇NO₄
• MW: 299.321184873581
• CID: 5899691
• PubChem ID: 165727030
• Update Time: 2025-10-12

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{bicyclo[4.1.0]heptan-3-yl}acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{bicyclo[4.1.0]heptan-3-yl}acetate
• 2248312-34-5
• EN300-6525017

• Inchi： 1S/C17H17NO4/c19-15(8-10-5-6-11-9-12(11)7-10)22-18-16(20)13-3-1-2-4-14(13)17(18)21/h1-4,10-12H,5-9H2
• InChI Key： VIPSZLHTILVFCO-UHFFFAOYSA-N
• SMILES： O(C(CC1CCC2CC2C1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 299.11575802g/mol
• Monoisotopic Mass: 299.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{bicyclo[4.1.0]heptan-3-yl}acetate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{bicyclo[4.1.0]heptan-3-yl}acetate: A Comprehensive Overview

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{bicyclo[4.1.0]heptan-3-yl}acetate, identified by the CAS number 2248312-34-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activity.

The molecular structure of this compound is characterized by a bicyclic framework, specifically the bicyclo[4.1.0]heptane system, which contributes to its stability and rigidity. The isoindole moiety further enhances its versatility, making it a valuable component in the synthesis of advanced materials and bioactive compounds.

Recent studies have highlighted the importance of such bicyclic systems in drug design, particularly in the development of kinase inhibitors and other therapeutic agents. The integration of the isoindole group with the bicyclo[4.1.0]heptane system has been shown to significantly improve the compound's pharmacokinetic properties, including bioavailability and metabolic stability.

In terms of synthesis, this compound can be prepared through a multi-step process involving cyclization reactions and esterification techniques. Researchers have optimized these steps to achieve higher yields and better purity levels, ensuring its suitability for large-scale production.

The physical properties of this compound are equally noteworthy. It exhibits a high melting point and excellent solubility in organic solvents, making it ideal for use in various chemical reactions and formulations. Additionally, its thermal stability makes it suitable for applications requiring high temperatures or prolonged exposure to heat.

One of the most exciting developments involving this compound is its application in the field of nanotechnology. Recent research has demonstrated its ability to self-assemble into nanostructures under specific conditions, opening new avenues for its use in drug delivery systems and electronic devices.

In conclusion, the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{bicyclo[4.1.0]heptan-3-y}acetate represents a significant advancement in organic chemistry with diverse applications across multiple disciplines.